Cas no 4985-92-6 (5-Methylpicolinaldehyde)

5-Methylpicolinaldehyde is a versatile organic compound featuring a pyridine ring substituted with a methyl group at the 5-position and an aldehyde functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of heterocyclic compounds. Its aldehyde group enables facile condensation and nucleophilic addition reactions, while the methyl substitution enhances reactivity in targeted transformations. The compound is commonly utilized in the development of ligands, catalysts, and bioactive molecules due to its balanced reactivity and stability. High purity grades are available to ensure consistent performance in research and industrial applications.
5-Methylpicolinaldehyde structure
5-Methylpicolinaldehyde structure
Product Name:5-Methylpicolinaldehyde
CAS No:4985-92-6
MF:C7H7NO
MW:121.136581659317
MDL:MFCD07367942
CID:45455
PubChem ID:329826456
Update Time:2025-06-09

5-Methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methylpicolinaldehyde
    • 2-FORMYL-5-PICOLINE
    • 5-METHYL-2-PYRIDINALDEHYDE
    • 5-Methylpyridine-2-carbaldehyde
    • 5-Methylpyridine-2-carboxaldehyde
    • 2-PYRIDINECARBOXALDEHYDE, 5-METHYL-
    • 5-methyl-2-pyridinecarbaldehyde
    • PubChem17169
    • 5-methyl-2-formylpyridine
    • KSC591O7T
    • 5-methyl-2-pyridine aldehyde
    • 5-Methyl-pyridine-2-carbaldehyde
    • SARODJOLCPBJHK-UHFFFAOYSA-N
    • 2-Carboxaldehyde-5-methylpyridine
    • 2-formyl-5-picoline, AldrichCPR
    • 2-Pyridinecarbox
    • A7417
    • SY022267
    • 4985-92-6
    • AB31466
    • MFCD07367942
    • AC-14295
    • AKOS005174409
    • AC-33344
    • SCHEMBL1206619
    • AM20061809
    • FT-0649285
    • CS-W004753
    • EN300-77856
    • 2-FORMYL-5-METHYLPYRIDINE
    • DTXSID40440244
    • CG-0707
    • BB 0261725
    • J-517826
    • Z1198172069
    • 5-methylpicolinaldehyde;5-Methylpyridine-2-carboxaldehyde
    • DB-013327
    • 695-012-1
    • MDL： MFCD07367942
    • Inchi： 1S/C7H7NO/c1-6-2-3-7(5-9)8-4-6/h2-5H,1H3
    • InChI Key： SARODJOLCPBJHK-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=C(C)C=N1

Computed Properties

  • Exact Mass: 121.05300
  • Monoisotopic Mass: 121.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30

Experimental Properties

  • Density: 1.095
  • Boiling Point: 208.781°C at 760 mmHg
  • Flash Point: 84.245°C
  • Refractive Index: 1.563
  • PSA: 29.96000
  • LogP: 1.20250

5-Methylpicolinaldehyde Security Information

  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

5-Methylpicolinaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methylpicolinaldehyde Pricemore >>

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5-Methylpicolinaldehyde Production Method

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